Cas no 7134-04-5 (O-Cresol-4-sulfonic Acid)

O-Cresol-4-sulfonic Acid Properties

Names and Identifiers

• 4-Hydroxy-3-methylbenzenesulfonic acid
• CRESOL SULFONIC ACID
• 3-methyl-4-hydroxy-benzenesulfonic acid
• 3-methyl-4-hydroxysulfonic acid
• 6-hydroxy-toluene-3-sulfonic acid
• 6-Hydroxy-toluol-3-sulfonsaeure
• I09-1242
• O-Cresol-4-sulfonic acid
• o-Cresolsulfonic acid
• o-Kresol-sulfonsaeure-(4)
• o-Methylphenol sulfonic acid
• 2-Methylphenol sulfonic acid
• 4-(o-Cresol)sulfonic acid
• DTXSID40424165
• O-CRESOLSULFONICACID
• m-Toluenesulfonic acid, 4-hydroxy-
• YCOXCINCKKAZMJ-UHFFFAOYSA-N
• J-523820
• Q27276788
• UNII-E2JD2K5E4L
• 2-methyl-1-phenol-4-sulfonic acid
• Benzenesulfonic acid, 4-hydroxy-3-methyl-
• MFCD00673681
• 2-Methylphenol-4-sulfonic acid
• InChI=1/C7H8O4S/c1-5-4-6(12(9,10)11)2-3-7(5)8/h2-4,8H,1H3,(H,9,10,11)
• NS00126843
• YCOXCINCKKAZMJ-UHFFFAOYSA-
• 7134-04-5
• AKOS006275014
• 3-Methyl-4-hydroxybenzenesulfonic acid
• SCHEMBL505675
• E2JD2K5E4L
• SB67363
• DTXCID101476401
• DB-055516
• +Expand

• MDL： MFCD00673681
• InChIKey： YCOXCINCKKAZMJ-UHFFFAOYSA-N
• Inchi： 1S/C7H8O4S/c1-5-6(8)3-2-4-7(5)12(9,10)11/h2-4,8H,1H3,(H,9,10,11)
• SMILES： OC1C=CC(S(O)(=O)=O)=CC=1C

Computed Properties

• Exact Mass: 188.01400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.014
• Heavy Atom Count: 12
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 83A^2

Experimental Properties

• LogP: 2.02810
• PSA: 82.98000
• Refractive Index: 1.597
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3

O-Cresol-4-sulfonic Acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

O-Cresol-4-sulfonic Acid Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%